Cas no 82936-49-0 (4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)-)

• Product name: 4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)-
• CAS No: 82936-49-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD30557016
• CID: 679926

4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)-

• MDL： MFCD30557016

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)-

Comprehensive Overview of 4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)- (CAS No. 82936-49-0)

4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)- is a chiral oxazole derivative with significant applications in pharmaceutical and organic synthesis. This compound, identified by its CAS No. 82936-49-0, has garnered attention due to its unique structural properties and potential as a building block for bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of enantioselective catalysts and intermediates for chiral synthesis.

The growing interest in 4-Oxazolemethanol derivatives aligns with the broader trend toward green chemistry and sustainable synthesis methods. As environmental concerns rise, chemists are focusing on compounds like (4R)-4,5-dihydro-2-phenyl-4-oxazolemethanol that offer efficient pathways with minimal waste. Its stereospecificity makes it valuable for producing optically active pharmaceuticals, a hot topic in modern medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of 4-Oxazolemethanol in asymmetric synthesis?" The answer lies in its ability to serve as a chiral auxiliary or ligand, enabling the formation of stereocenters with high enantiomeric excess. This property is critical for synthesizing drugs targeting CNS disorders or metabolic diseases, areas where molecular chirality profoundly impacts efficacy.

From a technical perspective, CAS 82936-49-0 exhibits notable stability under standard conditions, making it suitable for industrial-scale processes. Its oxazole ring contributes to both lipophilicity and hydrogen-bonding capacity, traits often sought in bioactive molecule design. Recent publications highlight its role in creating kinase inhibitors and GPCR modulators, addressing current demands in precision medicine.

Analytical techniques like HPLC chiral separation and X-ray crystallography are frequently employed to characterize this compound. These methods align with industry standards for quality control in pharmaceutical manufacturing, another trending search topic among professionals. The compound’s spectral data (NMR, IR) has been extensively documented, facilitating its identification in complex mixtures.

In conclusion, 4-Oxazolemethanol, 4,5-dihydro-2-phenyl-, (4R)- represents a versatile tool for synthetic chemists. Its combination of stereochemical purity and functional group diversity positions it at the intersection of multiple research frontiers, from catalysis to drug development. As the scientific community continues to prioritize molecular precision, this compound’s relevance will likely expand further.